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Disclaimer: The term "Fekap PET imaging" was not found in the available scientific literature.

This technical support center has been created based on the assumption that the user was

referring to FAPI (Fibroblast Activation Protein Inhibitor) PET imaging, a rapidly advancing area

in molecular imaging.

This guide is intended for researchers, scientists, and drug development professionals to help

identify, understand, and mitigate common artifacts encountered during FAPI PET/CT imaging

experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most common artifacts in FAPI PET/CT imaging?

A1: The most frequently observed artifacts in PET/CT imaging, including with FAPI tracers, are

attributable to patient motion (such as respiratory motion), metallic implants, and issues with

CT-based attenuation correction.[1][2][3][4][5] Other potential sources of artifacts include errors

in scanner calibration, image reconstruction parameters, and extravasation of the radiotracer at

the injection site.

Q2: How can I differentiate between a true biological finding and an artifact?

A2: A crucial step is to always review the non-attenuation-corrected (NAC) PET images

alongside the attenuation-corrected (AC) images.[1][6][7] Artifacts arising from the CT-based

attenuation correction, such as those from metallic implants, will be apparent on the AC images
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but absent or appear as photopenic areas (areas of low signal) on the NAC images.[1][7][8]

True biological uptake will be present on both AC and NAC images, although the intensity will

be lower and less quantitatively accurate on the NAC series. Additionally, correlating the PET

findings with the anatomical information from the corresponding CT or MRI scan is essential.

Q3: Why is proper patient preparation important for minimizing artifacts?

A3: Patient comfort and clear instructions are key to preventing motion-related artifacts.[2]

Patients should be comfortably positioned to minimize movement during the scan.[2]

Instructions regarding breathing, such as maintaining shallow respiration, can reduce motion

artifacts in the thorax and abdomen.[9] For certain studies, fasting or specific dietary

instructions may be necessary depending on the FAPI tracer and research goals, although this

is less common than with FDG PET.

Troubleshooting Guides
Issue 1: Motion Artifacts (Respiratory and General
Patient Movement)
Q: I am observing blurring and misregistration between the PET and CT images in the thoracic

and upper abdominal regions. What is the cause and how can I resolve this?

A: This is likely due to respiratory motion, which causes a mismatch between the position of

organs during the fast CT acquisition and their averaged position over the longer PET scan.[3]

[7]

Troubleshooting Steps:

Respiratory Gating: The most effective method is to use a respiratory gating system.[6] This

involves monitoring the patient's breathing cycle and acquiring PET data only during a

specific phase, typically end-expiration, to match the CT scan phase.

Patient Immobilization and Comfort: Ensure the subject is securely and comfortably

positioned to prevent voluntary and involuntary movements.[2][6]

Breathing Instructions: Coach the patient to breathe shallowly and consistently during the

acquisition.[9]
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Post-Acquisition Correction: Image registration software can be used to retrospectively align

the PET and CT datasets to correct for motion.[6][10]

Issue 2: Metal-Induced Artifacts
Q: There are areas of unusually high and low tracer uptake around a patient's metallic implant

(e.g., dental filling, hip prosthesis). Is this a real finding?

A: No, these are characteristic metal artifacts. High-density metallic implants cause severe

streaking and photon starvation on the CT scan. When this erroneous CT data is used for PET

attenuation correction, it leads to significant over- and under-estimation of tracer activity in the

surrounding tissues.[1][6][7][11][12]

Troubleshooting Steps:

Review Non-Attenuation-Corrected (NAC) Images: This is the most critical step. The NAC

images are not affected by CT artifacts and can confirm if the high uptake is artificial.[1][6][7]

True uptake will be visible on NAC images, whereas artifacts will not.

Use Metal Artifact Reduction (MAR) Software: Modern PET/CT scanners are often equipped

with MAR algorithms (e.g., iMAR).[13][14] These algorithms process the CT data to correct

for the effects of metal before it is used for attenuation correction.[6][13][14]

Modify CT Acquisition Parameters: In some instances, adjusting CT parameters, such as

using a higher kVp, can help mitigate the severity of metal artifacts.[6]

Alternative Attenuation Correction: In severe cases where MAR is not available or effective, it

may be necessary to use alternative methods for attenuation correction, such as segmenting

the metal on the CT and assigning it a corrected attenuation value.[8]

Issue 3: Attenuation Correction Artifacts (General)
Q: I see a rim of high activity at the edges of the body or diffuse increased activity in the lungs

on the corrected PET images. What could be causing this?

A: These are common artifacts that can result from improper attenuation correction. Without

accurate correction, areas with lower attenuation (like the lungs or the body surface) will appear

to have artificially high tracer uptake because the correction algorithm "adds back" fewer

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Artifacts_in_ATSM_PET_Imaging.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10957609/
https://tech.snmjournals.org/content/33/3/156
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Artifacts_in_ATSM_PET_Imaging.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4277262/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3635797/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8270868/
https://tech.snmjournals.org/content/33/3/156
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Artifacts_in_ATSM_PET_Imaging.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4277262/
https://pubmed.ncbi.nlm.nih.gov/28490470/
https://www.benchchem.com/pdf/Artifacts_in_Bfpet_PET_imaging_and_their_correction.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Artifacts_in_ATSM_PET_Imaging.pdf
https://pubmed.ncbi.nlm.nih.gov/28490470/
https://www.benchchem.com/pdf/Artifacts_in_Bfpet_PET_imaging_and_their_correction.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Artifacts_in_ATSM_PET_Imaging.pdf
https://perswww.kuleuven.be/~u0015224/publications/Catherine_confrecMIC2008.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


counts.[15] Truncation artifacts, where parts of the body are outside the CT field of view, can

also cause a rim of high activity.[1][3][4][9]

Troubleshooting Steps:

Proper Patient Positioning: Ensure the patient is centered in the scanner's field of view

(FOV). For whole-body scans, positioning the arms above the head can prevent them from

being truncated in the CT FOV.[3][9]

Verify CT FOV: Check that the CT reconstruction diameter is appropriate for the patient's

size to avoid truncation.[16] Modern scanners with larger CT FOVs can help minimize this

issue.[9]

Review NAC images: As with other AC artifacts, reviewing the NAC images is essential to

confirm that the observed high uptake is not physiological.[15]

Use of Contrast Agents: Be aware that intravenous or oral CT contrast agents can also lead

to attenuation correction artifacts by increasing the density of tissues on the CT scan, leading

to an overcorrection of the PET data.[7] If contrast is used, specialized correction protocols

may be necessary.

Quantitative Data Summary
The following table summarizes the potential quantitative impact of artifact correction

techniques on Standardized Uptake Values (SUVs).
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Artifact Type
Correction
Method

Effect on SUV
Approximate
Quantitative
Impact

Reference

Metal Artifacts

Iterative Metal

Artifact

Reduction

(iMAR)

Restores

accurate SUV in

affected regions

Can correct SUV

deficits of up to

30%. The mean

difference in

absolute

SUVmean values

can be around

3.5% ± 3.3%.

[13]

Respiratory

Motion

Respiratory

Gating

Increases

measured SUV

by reducing

blurring

Can lead to an

underestimation

of tracer

concentration by

30% or more

without

correction.

[14]

Patient Motion

Post-acquisition

Image

Registration

Corrects for

misregistration,

leading to more

accurate SUV

Severe motion

can produce

MBF estimation

errors up to

500%; motion

correction

significantly

reduces these

errors.

[17]

Experimental Protocols
Protocol 1: Daily Quality Control with a Uniform
Phantom
Objective: To ensure the PET/CT scanner is functioning correctly and to detect any potential

issues before patient scanning. This helps in preventing artifacts related to scanner
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performance.[18][19]

Materials:

Uniform cylindrical 68Ge phantom

PET/CT scanner

Procedure:

Scanner Initialization: Power on the PET/CT scanner and allow it to warm up as per the

manufacturer's guidelines.

Energy Peaking: Perform the daily energy peaking procedure to ensure the correct energy

window is being used for photon detection.[20]

Phantom Placement: Place the 68Ge uniform cylindrical phantom in the center of the

scanner's field of view.

Acquisition:

Acquire a CT scan of the phantom for attenuation correction.

Acquire a PET scan of the phantom using the daily QC protocol recommended by the

manufacturer. The acquisition time should be sufficient to obtain high counting statistics.

[18]

Data Analysis:

Reconstruct the PET data with attenuation correction.

Visually inspect the resulting sinogram and reconstructed images for any non-uniformities

or artifacts, such as dark diagonal streaks.[19]

Draw several regions of interest (ROIs) in the center and periphery of the phantom image.

Calculate the mean and standard deviation of the pixel values within each ROI. The

variation between ROIs should be within the manufacturer's specified limits.
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Trending: Record the results in a logbook or a spreadsheet to track the scanner's

performance over time. Any significant deviations may indicate a need for recalibration or

service.[19]

Protocol 2: Metal Artifact Reduction (MAR) for PET/CT
Imaging
Objective: To correct for artifacts in PET images caused by the presence of metallic implants.

[14]

Materials:

PET/CT scanner equipped with a MAR algorithm (e.g., iMAR).

FAPI PET radiotracer.

Procedure:

Patient Preparation and Injection: Follow the standard protocol for the specific FAPI tracer

being used, including uptake time.

Patient Positioning: Position the patient on the scanner bed, ensuring the metallic implant is

within the scan's field of view.

CT Acquisition: Acquire a low-dose CT scan for attenuation correction and anatomical

localization.

PET Acquisition: Perform the PET scan as per the research protocol.

Image Reconstruction with MAR:

The raw CT data is processed using the MAR algorithm. This software identifies the

distorted projections caused by the metal and replaces them with corrected values based

on the surrounding tissue information.[14]

The corrected CT image is then used to generate an accurate attenuation map.

The PET data is reconstructed using this MAR-corrected attenuation map.[14]
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Comparative Analysis (Recommended):

For validation, reconstruct the PET data using the standard (non-MAR) attenuation map as

well.

Reconstruct the non-attenuation-corrected (NAC) PET images.

Compare the MAR-corrected, standard-corrected, and NAC images to verify that the

artifact has been successfully removed and to ensure that no new artifacts have been

introduced.[6]

Visualizations
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Artifact Observed in PET Image

Review Non-Attenuation-Corrected (NAC) Images

Finding is Likely True Biological Uptake

Uptake visible on NAC
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Uptake absent/photopenic on NAC

Motion Artifact (Blurring, Misregistration)

Motion suspected

Metal Artifact (High/Low Uptake near Implant)
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Other Attenuation Correction Artifact (Truncation, Contrast)

Other
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- Use MAR Software

- Modify CT Parameters
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- Check CT FOV

Review Corrected Images

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting common PET artifacts.
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Preparation

Acquisition

Reconstruction & Analysis

1. Patient Preparation & Tracer Injection

2. Patient Positioning

3. Acquire Low-Dose CT

4. Acquire PET Data

5. Apply MAR Algorithm to CT Data
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Caption: Experimental workflow for Metal Artifact Reduction (MAR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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